Ethyl 1-benzyl-4-(3,4-dichlorophenyl)pyrrolidine-3-carboxylate

• Molecular Formula: C20H21Cl2NO2
• Molecular Weight: 378.3 g/mol
• IUPAC Name: ethyl 1-benzyl-4-(3,4-dichlorophenyl)pyrrolidine-3-carboxylate
• InChI: InChI=1S/C20H21Cl2NO2/c1-2-25-20(24)17-13-23(11-14-6-4-3-5-7-14)12-16(17)15-8-9-18(21)19(22)10-15/h3-10,16-17H,2,11-13H2,1H3
• InChI Key: WNZAAAYOAQFYBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN(CC1C2=CC(=C(C=C2)Cl)Cl)CC3=CC=CC=C3

Description

Ethyl 1-benzyl-4-(3,4-dichlorophenyl)pyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C20H21Cl2NO2 and its molecular weight is 378.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(methoxymethyl)-N-(phenylmethyl)-N-(trimethylsilyl)methylamine (2.46 g, 10.4 mmol) in CH2Cl2 (15 mL) was added dropwise, over a 30 minutes period, to a stirred solution of (E)-3-(3,4-dichloro-phenyl)-acrylic acid ethyl ester (2.40 g, 10.4 mmol) and trifluoroacetic acid (0.08 mL, 1 mmol) in CH2Cl2 (10 mL) at 0° C. The ice bath was removed, and the solution was stirred at 25° C. for an additional 48 h. It was then concentrated and purification by flash chromatography (SiO2, EtOAc/H 1:4) afforded 2.48 g (66%) of the title compound as a yellow oil. ES-MS m/e: 379.3 (M+H+).